Cas no 158120-42-4 (5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl-)

• Product Name: 5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl-
• CAS No: 158120-42-4
• MF: C₁₅H₉N₃O₂
• MW: 263.250862836838
• CID: 153391
• PubChem ID: 190911
• Update Time: 2025-04-19

5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl-
• 2-phenyl-[1,2,4]triazolo[1,5-c][1,3]benzoxazin-5-one
• 2-Phenyl-1,2,4-triazolo(1,5-c)(1,3)benzoxazin-5-one
• 2-Ptbo
• 158120-42-4
• DTXSID00166377
• CHEMBL302372

• Inchi： 1S/C15H9N3O2/c19-15-18-14(11-8-4-5-9-12(11)20-15)16-13(17-18)10-6-2-1-3-7-10/h1-9H
• InChI Key： YEILPXZRUKXLGV-UHFFFAOYSA-N
• SMILES： O1C(N2C(C3C=CC=CC1=3)=NC(C1C=CC=CC=1)=N2)=O

Computed Properties

• Exact Mass: 263.06957
• Monoisotopic Mass: 263.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 554.8°Cat760mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.734
• PSA: 57.01